Cas no 13808-73-6 (4-Methyl-1-(4-nitro-phenyl)-1H-pyrazole)

4-Methyl-1-(4-nitrophenyl)-1H-pyrazole is a heterocyclic organic compound featuring a pyrazole core substituted with a methyl group at the 4-position and a 4-nitrophenyl group at the 1-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The nitro group enhances reactivity, facilitating further functionalization via reduction or substitution reactions. Its well-defined molecular framework is advantageous for studying structure-activity relationships in medicinal chemistry. The compound exhibits stability under standard conditions, ensuring reliable handling and storage. Its synthetic versatility and consistent purity make it suitable for applications in drug discovery and material science.

4-Methyl-1-(4-nitro-phenyl)-1H-pyrazole structure

13808-73-6 structure

Product Name:4-Methyl-1-(4-nitro-phenyl)-1H-pyrazole

CAS No:13808-73-6

MF:C₁₀H₉N₃O₂

MW:203.197361707687

CID:3110758

PubChem ID:4437490

Update Time:2025-06-08

4-Methyl-1-(4-nitro-phenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 4-Methyl-1-(4-nitro-phenyl)-1H-pyrazole
- 4-methyl-1-(4-nitrophenyl)-1H-pyrazole
- AKOS010094737
- 4-methyl-1-(4-nitrophenyl)pyrazole
- pyrazole, 4-methyl-1-(p-nitro)phenyl-
- starbld0015440
- STL412524
- DTXSID001282211
- 13808-73-6
- SCHEMBL11962622
- Inchi： 1S/C10H9N3O2/c1-8-6-11-12(7-8)9-2-4-10(5-3-9)13(14)15/h2-7H,1H3
- InChI Key： HZGPNJQZKRDJDL-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=CC(=CC=1)N1C=C(C)C=N1)=O

Computed Properties

Exact Mass: 203.069476538Da
Monoisotopic Mass: 203.069476538Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 233
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 63.6Å²

4-Methyl-1-(4-nitro-phenyl)-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1264671-25mg	4-Methyl-1-(4-nitrophenyl)-1H-pyrazole	13808-73-6	98%	25mg	$345	2024-06-05
eNovation Chemicals LLC	Y1264671-100mg	4-Methyl-1-(4-nitrophenyl)-1H-pyrazole	13808-73-6	98%	100mg	$1260	2025-02-28
eNovation Chemicals LLC	Y1264671-10mg	4-Methyl-1-(4-nitrophenyl)-1H-pyrazole	13808-73-6	98%	10mg	$220	2025-02-28
eNovation Chemicals LLC	Y1264671-1g	4-Methyl-1-(4-nitrophenyl)-1H-pyrazole	13808-73-6	98%	1g	$8520	2025-02-28
A2B Chem LLC	AX95732-25mg	4-Methyl-1-(4-nitrophenyl)-1H-pyrazole	13808-73-6	98%	25mg	$162.00	2024-04-20
1PlusChem	1P01FD6C-25mg	4-Methyl-1-(4-nitrophenyl)-1H-pyrazole	13808-73-6	98%	25mg	$196.00	2024-06-21
eNovation Chemicals LLC	Y1264671-10mg	4-Methyl-1-(4-nitrophenyl)-1H-pyrazole	13808-73-6	98%	10mg	$220	2025-02-24
eNovation Chemicals LLC	Y1264671-1g	4-Methyl-1-(4-nitrophenyl)-1H-pyrazole	13808-73-6	98%	1g	$8520	2025-02-24
eNovation Chemicals LLC	Y1264671-100mg	4-Methyl-1-(4-nitrophenyl)-1H-pyrazole	13808-73-6	98%	100mg	$1260	2025-02-24